4-Guanidinobenzoic acid hydrochloride

Description

4-Guanidinobenzoic acid hydrochloride is a synthetically produced compound with significant applications in biochemical research, pharmaceutical development, and material science . It is recognized as a versatile tool, particularly noted for its role as an enzyme inhibitor in studying metabolic pathways and enzyme kinetics . In pharmaceutical applications, it is utilized in drug formulation, especially in treatments for conditions like hypertension and diabetes, due to its ability to modulate nitric oxide levels . Beyond these areas, 4-Guanidinobenzoic acid hydrochloride is also being explored for the creation of diagnostic agents that enhance tissue visibility in medical imaging and in protein interaction studies to understand cellular processes and potential therapeutic targets . It also has applications in creating functional materials like hydrogels, useful in drug delivery systems and tissue engineering .

The compound is characterized by its white to almost white powder or crystalline appearance and has a purity level exceeding 98.0% when assessed by HPLC (High-Performance Liquid Chromatography) . It has a molecular formula of $C_8H_9N_3O_2\cdot HCl$ and a molecular weight of 215.64 . It is soluble in water and has a melting point of 276 °C (dec.) . Safety guidelines recommend storing it at room temperature, ideally in a cool, dark place below 15°C .

A similar compound, 4-(Acetylamino)-3-Guanidinobenzoic Acid, is also a guanidinobenzoic acid, differing by the addition of an acetylamino group . While 4-Guanidinobenzoic acid hydrochloride is primarily used in research and pharmaceutical applications, it is important to note that uses such as food, drug, pesticide, or biocidal products are advised against .

• CAS No.: 42823-46-1
• Product Name: 4-Guanidinobenzoic acid hydrochloride
• Molecular Formula: C8H10ClN3O2
• Molecular Weight: 215.64 g/mol
• IUPAC Name: 4-(diaminomethylideneamino)benzoic acid;hydron;chloride
• Standard InChI: InChI=1S/C8H9N3O2.ClH/c9-8(10)11-6-3-1-5(2-4-6)7(12)13;/h1-4H,(H,12,13)(H4,9,10,11);1H
• Standard InChIKey: YETFLAUJROGBMC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)O)N=C(N)N.Cl
• Canonical SMILES: [H+].C1=CC(=CC=C1C(=O)O)N=C(N)N.[Cl-]
• Synonyms: 4-[(Aminoiminomethyl)amino]benzoic Acid Hydrochloride; p-Guanidinobenzoic Acid Hydrochloride
• PubChem Compound: 46863877
• Last Modified: Sep 15 2023